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EFATINE EFATINE
Brand Name: Vulcanchem
CAS No.: 104330-66-7
VCID: VC0180273
InChI: InChI=1S/C38H44N2O8/c1-39-13-12-24-19-35(47-6)36(21-27(24)28(39)15-22-7-9-32(44-3)30(41)16-22)48-38-25(8-10-33(45-4)37(38)43)17-29-26-20-31(42)34(46-5)18-23(26)11-14-40(29)2/h7-10,16,18-21,28-29,41-43H,11-15,17H2,1-6H3/t28-,29-/m0/s1
SMILES: CN1CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)OC4=C(C=CC(=C4O)OC)CC5C6=CC(=C(C=C6CCN5C)OC)O)OC
Molecular Formula: C38H44N2O8
Molecular Weight: 656.776

EFATINE

CAS No.: 104330-66-7

Main Products

VCID: VC0180273

Molecular Formula: C38H44N2O8

Molecular Weight: 656.776

EFATINE - 104330-66-7

CAS No. 104330-66-7
Product Name EFATINE
Molecular Formula C38H44N2O8
Molecular Weight 656.776
IUPAC Name (1S)-1-[[3-hydroxy-2-[[(1S)-1-[(3-hydroxy-4-methoxyphenyl)methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]-4-methoxyphenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol
Standard InChI InChI=1S/C38H44N2O8/c1-39-13-12-24-19-35(47-6)36(21-27(24)28(39)15-22-7-9-32(44-3)30(41)16-22)48-38-25(8-10-33(45-4)37(38)43)17-29-26-20-31(42)34(46-5)18-23(26)11-14-40(29)2/h7-10,16,18-21,28-29,41-43H,11-15,17H2,1-6H3/t28-,29-/m0/s1
Standard InChIKey TVEKCIXYGVSZJV-VMPREFPWSA-N
SMILES CN1CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)OC4=C(C=CC(=C4O)OC)CC5C6=CC(=C(C=C6CCN5C)OC)O)OC
Synonyms EFATINE
Last Modified Aug 20 2021
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